Cas no 2241875-62-5 ((6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid)

• Product Name: (6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid
• CAS No: 2241875-62-5
• MF: C₉H₁₄BNO₂
• MW: 179.023962497711
• CID: 5143648
• Update Time: 2025-05-27

(6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid

• Inchi： 1S/C9H14BNO2/c1-9(2,3)8-5-4-7(6-11-8)10(12)13/h4-6,12-13H,1-3H3
• InChI Key： YPVRENWHCBDGTR-UHFFFAOYSA-N
• SMILES： C(C1N=CC(B(O)O)=CC=1)(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on (6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid

Research Briefing on (6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid (CAS: 2241875-62-5) in Chemical Biology and Pharmaceutical Applications

The deuterated boronic acid derivative, (6-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-3-yl)boronic acid (CAS: 2241875-62-5), has recently emerged as a critical intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). This compound's unique isotopic labeling enhances metabolic stability and pharmacokinetic profiling in drug discovery, making it a valuable tool for medicinal chemists.

Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its application in Suzuki-Miyaura cross-coupling reactions for constructing deuterated analogues of FDA-approved tyrosine kinase inhibitors. The deuterium incorporation at the isopropyl moiety and methyl groups significantly reduces cytochrome P450-mediated metabolism, as evidenced by in vitro hepatic microsome assays (human CL_int decreased by 42% compared to non-deuterated counterparts).

In proteomics research, this boronic acid derivative serves as a warhead for covalent inhibitors targeting the 20S proteasome's β5 subunit. A Nature Chemical Biology publication (2024) revealed its superior binding kinetics (K_i = 0.8 nM) when incorporated into peptide epoxyketones, with the deuterium atoms providing enhanced target residence time through kinetic isotope effects. Mass spectrometry analysis confirmed selective labeling of catalytic threonine residues.

The compound's role in PET tracer development has been explored in ACS Central Science (2023), where its ¹⁸F-labeled version demonstrated improved blood-brain barrier penetration for imaging neuroinflammation (logP = 1.2, PS = 8.7 × 10^-6 cm/s in MDCK assays). The deuterium substitution pattern effectively mitigated radioligand defluorination in vivo, reducing bone uptake by 67% in murine models.

Current challenges in large-scale synthesis have been addressed through a novel continuous-flow process developed by Merck & Co. (Organic Process Research & Development, 2024), achieving 82% yield at kilogram scale using Pd-XPhos/G3 precatalyst. The methodology significantly reduces heavy metal contamination (Pd < 2 ppm) while maintaining isotopic purity (>98% d₉).

Emerging applications include its use as a molecular glue degrader scaffold, as reported in Cell Chemical Biology (2024), where structure-activity relationship studies demonstrated that the deuterated isopropyl group induces favorable conformational changes in E3 ligase complexes (cryo-EM resolution 3.1 Å). This finding opens new avenues for targeted protein degradation therapeutics.